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Compound of Interest

Compound Name: 2-(2,2-Dibromovinyl)furan

Cat. No.: B169464

Disclaimer: A specific Safety Data Sheet (SDS) for 2-(2,2-Dibromovinyl)furan is not readily
available. The following guidance is based on the known hazards of structurally similar
compounds, including halogenated furans and other vinyl compounds. A conservative
approach assuming high toxicity, irritation, and potential for peroxide formation is strongly
recommended. All laboratory activities must be preceded by a thorough risk assessment
conducted by qualified personnel.

Furan and its derivatives are recognized for potential health risks, including skin, eye, and
respiratory irritation.[1] Halogenated organic compounds can also present significant
toxicological hazards. Therefore, the handling of 2-(2,2-Dibromovinyl)furan requires stringent
safety protocols to minimize exposure and ensure a safe laboratory environment.

Quantitative Data Summary

The following table summarizes key physical and hazard data extrapolated from related furan
and brominated compounds. This information is critical for safe handling and risk assessment.
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Property

Valuel/Information

Sourcel/Analogy

Molecular Formula

CeH4Br20

[2]

Assumed to be a liquid or low-

General knowledge of similar

Appearance _ _ _
melting solid small organic molecules
- ) ) ) Based on structurally similar
Boiling Point High, likely >150 °C
halogenated compounds
- Skin Irritation- Serious Eye
Irritation- Respiratory Irritation-
Hazards ) ] [11[3]114]
Potential for Peroxide
Formation
Assumed to be toxic if
Toxicity swallowed, in contact with skin,  [5]

or if inhaled

Environmental Hazards

Potentially harmful to aquatic

life

[6]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is critical for minimizing risks associated with 2-(2,2-

Dibromovinyl)furan.

=

have been recently tested.[1]

N

. Preparation and Engineering Controls:

. Personal Protective Equipment (PPE):

Ensure a certified chemical fume hood is operational with adequate airflow.[1]

Verify that an emergency eyewash station and safety shower are readily accessible and

Remove all potential ignition sources from the immediate work area.[7]

Assemble all necessary equipment and reagents before commencing the experiment.[8]
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Eye and Face Protection: Chemical safety goggles that meet ANSI Z87.1 standards are
mandatory. A face shield should be worn in addition to goggles when there is a splash
hazard.[9]

Skin Protection:

o Wear a flame-resistant lab coat.[9]

o Use chemical-resistant gloves (e.g., nitrile or neoprene). Double gloving is recommended.
Inspect gloves for any signs of degradation before and during use.[1][10]

Respiratory Protection: All manipulations involving 2-(2,2-Dibromovinyl)furan must be
conducted in a certified chemical fume hood to minimize inhalation of vapors.[10]

Footwear: Closed-toe shoes are required.[10]

. Handling Procedures:

Conduct all work within a chemical fume hood.[8]

Use the smallest quantity of the chemical necessary for the experiment.

Avoid direct contact with skin, eyes, and clothing.

Keep the container tightly closed when not in use.[3]

Be aware of the potential for peroxide formation. If the substance has been stored for an
extended period, it should be tested for peroxides before use, especially before any
distillation process.[11]

. Spill Management:

In the event of a small spill, absorb the material with an inert absorbent such as vermiculite
or sand.[10]

Collect the contaminated absorbent material into a sealed, labeled container for disposal as
hazardous waste.[10]
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o For larger spills, evacuate the area and contact the Environmental Health and Safety (EHS)
office immediately.[10]

» Decontaminate any surfaces that have come into contact with the chemical using an
appropriate solvent, followed by soap and water. Dispose of all cleaning materials as
hazardous waste.[7]

Disposal Plan

Proper disposal of 2-(2,2-Dibromovinyl)furan and any contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

. Waste ldentification and Classification:

Due to its chemical structure (halogenated furan), 2-(2,2-Dibromovinyl)furan should be
treated as hazardous waste.[7]

. Waste Collection and Containerization:

Collect all waste containing 2-(2,2-Dibromovinyl)furan, including contaminated gloves,
absorbent materials, and empty containers, in a designated, sealed, and clearly labeled
hazardous waste container.[8]

The container must be chemically compatible with the waste.
. Labeling:

The waste container must be clearly labeled as "Hazardous Waste" and include the full
chemical name: "2-(2,2-Dibromovinyl)furan”. Include relevant hazard warnings such as
"Toxic," "Irritant," and "Marine Pollutant."[7]

. Storage and Disposal:

Store the sealed waste container in a designated and secure satellite accumulation area that
is well-ventilated.[1]

Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department, following all local, state, and federal regulations.[1]
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Experimental Workflow and Safety Protocol
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Caption: Workflow for the safe handling and disposal of 2-(2,2-Dibromovinyl)furan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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